![molecular formula C9H10N2O3 B181844 N,N-dimethyl-2-nitrobenzamide CAS No. 2018-71-5](/img/structure/B181844.png)
N,N-dimethyl-2-nitrobenzamide
Overview
Description
N,N-dimethyl-2-nitrobenzamide (DMNB) is a chemical compound that has been extensively studied for its potential applications in scientific research. DMNB is a yellow crystalline solid that is soluble in water and organic solvents. It is commonly used as a reagent in analytical chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Chemical Properties
One-Pot Synthesis of Quinazolin-4(3H)-ones : N,N-dimethyl-2-nitrobenzamide is used in the synthesis of 2-(het)arylquinazolin-4(3H)-ones, employing sodium dithionite as a reducing agent. This process highlights its role in the synthesis of heterocyclic compounds (Romero, Salazar, & López, 2013).
Solubility and Interaction with Solvents : Studies on the solubility of this compound in various solvents like DMSO and DMF have provided insights into its interaction with different solvents, aiding in understanding its chemical properties (Yuan, Zheng, Zhao, & Kong, 2019).
Structural and Spectroscopic Characterization : The structural and spectroscopic features of this compound compounds have been explored, revealing information about their molecular geometry and electronic properties (Arslan, Kazak, & Aydın, 2015).
Applications in Electrochemistry and Material Science
Electrochemical Behavior Analysis : The electrochemical behaviors of this compound derivatives have been investigated for potential applications in electro-organic synthesis, indicating its utility in electrochemical studies (Zeybek, Durmus, Tekiner-Gulbas, Akı-Şener, Yalcin, & Kılıç, 2009).
Nanoparticle Synthesis and Characterization : this compound has been used in the synthesis and characterization of nanoparticles, highlighting its role in nanotechnology and material science applications (Saeed, Rashid, Hussain, Jasinski, Keeley, & Khan, 2013).
Synthesis of Light-Switchable Polymers : The compound has been utilized in the synthesis of cationic polymers that can be switched to zwitterionic form upon light irradiation, demonstrating its application in the development of light-responsive materials (Sobolčiak, Špírek, Katrlík, Gemeiner, Lacík, & Kasák, 2013).
Safety and Hazards
Mechanism of Action
Mode of Action
The compound’s interaction with its targets and any resulting changes are subjects of ongoing research .
Biochemical Pathways
A study has suggested a potential synthetic route involving the reaction of dimethylamine with 2-nitrobenzoyl . The downstream effects of this interaction on other biochemical pathways remain to be elucidated.
Action Environment
Factors such as temperature, pH, and the presence of other compounds could potentially affect the action of N,N-dimethyl-2-nitrobenzamide .
Properties
IUPAC Name |
N,N-dimethyl-2-nitrobenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3/c1-10(2)9(12)7-5-3-4-6-8(7)11(13)14/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPQZUMNGHBYUOI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=CC=C1[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00390771 | |
Record name | N,N-dimethyl-2-nitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00390771 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2018-71-5 | |
Record name | N,N-Dimethyl-2-nitrobenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2018-71-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,N-dimethyl-2-nitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00390771 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the reported structural information for 5-Dimethylamino-N,N-dimethyl-2-nitrobenzamide?
A1: Understanding the crystal structure of a molecule provides valuable insights into its physical and chemical properties. [] For example, the presence of weak intermolecular C—H⋯O hydrogen bonds and C—H⋯π interactions in the crystal packing of 5-Dimethylamino-N,N-dimethyl-2-nitrobenzamide can influence its melting point, solubility, and even its biological activity.
Q2: Does the paper mention any specific applications for 5-Dimethylamino-N,N-dimethyl-2-nitrobenzamide?
A2: No, the paper primarily focuses on characterizing the crystal structure of the compound. [] It doesn't delve into its potential applications or biological activities. Further research would be needed to explore these aspects.
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